Cas no 17450-59-8 (N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine)

• Product Name: N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine
• CAS No: 17450-59-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD33549885
• CID: 5656078
• PubChem ID: 155971001
• Update Time: 2025-05-24

N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[(2,3-dihydro-1H-inden-4-yl)methylidene]hydroxylamine
• 17450-59-8
• EN300-27746557
• 1H-Indene-4-carboxaldehyde, 2,3-dihydro-, oxime
• N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine

• MDL： MFCD33549885
• Inchi： 1S/C10H11NO/c12-11-7-9-5-1-3-8-4-2-6-10(8)9/h1,3,5,7,12H,2,4,6H2/b11-7+
• InChI Key： JANFXFUCQJZEAO-YRNVUSSQSA-N
• SMILES： O/N=C/C1=CC=CC2=C1CCC2

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 120-125 °C(Press: 0.1 Torr)
• pka: 10.79±0.14(Predicted)

Additional information on N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine

Introduction to N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine and Its Significance in Modern Chemical Biology

N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine is a sophisticated organic compound with the CAS number 17450-59-8, which has garnered considerable attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of molecules known for their versatility in pharmaceutical and biochemical research. The intricate molecular framework of N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine encompasses a hydroxylamine functional group and an indene core, which together contribute to its distinctive chemical behavior and reactivity.

The indene moiety, characterized by a fused benzene ring and a cyclopentane ring, provides a stable scaffold that can be modified in various ways to tailor its biological activity. This structural motif is particularly interesting because it allows for the creation of derivatives with enhanced binding affinity and selectivity, making it a valuable candidate for drug discovery efforts. The presence of the hydroxylamine group further enhances the compound's potential utility, as this functional group is known to participate in hydrogen bonding and can serve as a ligand for metal ions, which is crucial in many biochemical pathways.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological processes at the molecular level. N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine has emerged as a promising candidate in this context, particularly due to its ability to interact with biological targets in a highly specific manner. Studies have shown that this compound can exhibit inhibitory effects on certain enzymes and receptors, which could make it useful in the development of therapeutic agents for various diseases.

The synthesis of N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. The indene core is typically synthesized through cyclization reactions, while the hydroxylamine group is introduced via nucleophilic addition or other suitable methods. The exact synthetic route can vary depending on the desired purity and scale of production, but all methods must adhere to stringent quality control measures to ensure the final product meets the required specifications.

One of the most compelling aspects of N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine is its potential as a building block for more complex molecules. By modifying different parts of its structure, researchers can generate libraries of derivatives with diverse biological activities. This approach is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are tested for their ability to interact with specific targets. The flexibility of the indene core and the presence of the hydroxylamine group make this compound an ideal candidate for such exploratory studies.

The pharmacological properties of N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine have been extensively studied in recent years. Research has demonstrated that this compound can exhibit both agonistic and antagonistic effects on various receptors and enzymes. For instance, studies have shown that it can modulate the activity of serine proteases, which are involved in numerous physiological processes. Additionally, it has been found to interact with certain ion channels, suggesting potential applications in treating neurological disorders.

The computational modeling of N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine has also played a significant role in understanding its biological behavior. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been used to predict how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into the mechanisms by which it exerts its effects and have guided the design of more effective derivatives.

In conclusion, N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine (CAS no. 17450-59-8) is a versatile organic compound with significant potential in chemical biology and drug discovery. Its unique structural features and reactivity make it an attractive candidate for further research aimed at developing novel therapeutic agents. As our understanding of biological processes continues to grow, compounds like N-(2,3-dihydro-1H-inden-4-yl)methylidenehydroxylamine will undoubtedly play an increasingly important role in addressing some of the most pressing challenges in medicine today.